Cas no 1184172-53-9 (2-Fluoro-5-methylpyridin-3-ol)

• Product Name: 2-Fluoro-5-methylpyridin-3-ol
• CAS No: 1184172-53-9
• MF: C₆H₆FNO
• MW: 127.116344928741
• MDL: MFCD16611070
• CID: 839646
• PubChem ID: 69018881
• Update Time: 2025-05-25

2-Fluoro-5-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methylpyridin-3-ol
• 2-Fluoro-3-hydroxy-5-methylpyridine
• 2-Fluoro-5-Methyl-3-hydroxypyridine
• DB-347031
• 2-Fluoro-5-methyl-pyridin-3-ol
• AB71300
• AKOS022181476
• CS-0159006
• MFCD16611070
• 1184172-53-9
• PS-11901
• EN300-7418652
• SCHEMBL4369227
• DTXSID30739538

• MDL： MFCD16611070
• Inchi： 1S/C6H6FNO/c1-4-2-5(9)6(7)8-3-4/h2-3,9H,1H3
• InChI Key： QGARNFBBEGRKKG-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=N1)C)O

Computed Properties

• Exact Mass: 127.043341977g/mol
• Monoisotopic Mass: 127.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Fluoro-5-methylpyridin-3-ol

Comprehensive Overview of 2-Fluoro-5-methylpyridin-3-ol (CAS No. 1184172-53-9): Properties, Applications, and Industry Insights

2-Fluoro-5-methylpyridin-3-ol (CAS No. 1184172-53-9) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a fluoro substituent at the 2-position and a methyl group at the 5-position of the pyridine ring, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₆FNO, and precise steric configuration make it valuable for designing bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 2-Fluoro-5-methylpyridin-3-ol. Researchers frequently search for "fluoropyridine applications in medicine" or "sustainable synthesis of heterocyclic compounds," reflecting the demand for eco-friendly methodologies. The compound’s hydrogen-bonding capacity and lipophilicity (LogP ~1.2) enable its use in optimizing drug solubility and bioavailability, aligning with the industry’s focus on fragment-based drug design.

From a synthetic perspective, 1184172-53-9 is often employed in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig aminations. Its electron-withdrawing fluorine enhances reactivity in nucleophilic aromatic substitutions (S_NAr), a feature exploited in creating biaryl ethers for material science applications. Analytical data (e.g., ¹H NMR: δ 7.8 ppm for pyridinic H; ¹⁹F NMR: δ -110 ppm) corroborate its purity and stability under standard storage conditions.

Environmental and regulatory considerations are critical for 2-Fluoro-5-methylpyridin-3-ol. While not classified as hazardous, its handling requires adherence to REACH and GHS guidelines. Users often inquire about "pyridine derivative biodegradability" or "safe handling of fluorinated intermediates," underscoring the need for transparent safety data sheets (SDS).

In agrochemicals, this compound’s meta-hydroxyl group facilitates chelation with metal ions, enhancing its utility in developing crop protection agents. Patent analyses reveal its incorporation into fungicides targeting Botrytis cinerea, addressing the growing demand for sustainable pest control solutions amid climate change challenges.

The future of 1184172-53-9 lies in catalytic asymmetric synthesis and continuous flow chemistry, with emerging studies focusing on reducing synthetic steps via photocatalysis. As the pharmaceutical industry shifts toward personalized medicine, the demand for tailored fluorinated building blocks like 2-Fluoro-5-methylpyridin-3-ol is projected to grow exponentially.